5,8-Dichloro-6-methylquinolin-3-amine

• Molecular Formula: C10H8Cl2N2
• Molecular Weight: 227.09 g/mol
• IUPAC Name: 5,8-dichloro-6-methylquinolin-3-amine
• InChI: InChI=1S/C10H8Cl2N2/c1-5-2-8(11)10-7(9(5)12)3-6(13)4-14-10/h2-4H,13H2,1H3
• InChI Key: XFERZYHNBHYKRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1Cl)C=C(C=N2)N)Cl

Description

5,8-Dichloro-6-methylquinolin-3-amine is a halogenated quinoline derivative characterized by chlorine substituents at positions 5 and 8, a methyl group at position 6, and an amine group at position 2. Quinoline derivatives are widely studied for their pharmacological and material science applications, with substituent positions critically influencing reactivity, stability, and biological activity . For instance, halogenation and alkylation patterns in similar compounds have been linked to enhanced antibacterial and antimalarial properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,8-Dichloro-6-methylquinolin-3-amine typically involves the chlorination of 6-methylquinoline followed by amination. One common method is the reaction of 6-methylquinoline with chlorine gas in the presence of a catalyst such as iron(III) chloride to introduce the chlorine atoms at the 5 and 8 positions. The resulting 5,8-dichloro-6-methylquinoline is then subjected to nucleophilic substitution with ammonia or an amine to form 5,8-Dichloro-6-methylquinolin-3-amine.

Industrial Production Methods

In industrial settings, the production of 5,8-Dichloro-6-methylquinolin-3-amine may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

5,8-Dichloro-6-methylquinolin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The chlorine atoms can be substituted with other nucleophiles such as thiols, amines, or alkoxides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Amine derivatives.

Substitution: Various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

5,8-Dichloro-6-methylquinolin-3-amine has a wide range of applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Medicine: It is investigated for its potential as an antimalarial, antimicrobial, and anticancer agent.

Industry: The compound is utilized in the development of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 5,8-Dichloro-6-methylquinolin-3-amine involves its interaction with specific molecular targets such as enzymes and receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access. Additionally, it may interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions. The exact molecular targets and pathways involved depend on the specific biological context and application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 5,8-Dichloro-6-methylquinolin-3-amine, highlighting substituent positions, molecular weights, and notable properties:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
2,6-Dimethyl-4-quinolinamine	Methyl (2,6), amine (4)	C₁₁H₁₂N₂	172.23	Potential CNS activity; low solubility in polar solvents
6-Chloro-8-methyl-3-propylquinolin-2-amine	Chloro (6), methyl (8), propyl (3), amine (2)	C₁₃H₁₆ClN₂	247.73	Antibacterial activity (structural analog of quinoxaline derivatives)
2-Amino-6-chloro-3,8-dimethylquinoline	Chloro (6), methyl (3,8), amine (2)	C₁₁H₁₂ClN₂	217.68	Investigated for antimalarial applications
6-Chloro-N-(2,3-dimethylphenyl)quinoxalin-2-amine	Chloro (6), dimethylphenyl (N-substituent)	C₁₆H₁₃ClN₃	282.75	Antibacterial agent; synthesized via nucleophilic substitution (80% yield at 70–75°C)

Key Observations:

Substituent Position Effects: The presence of chlorine at positions 5 and 8 in the target compound may enhance electrophilic reactivity compared to single-halogenated analogs (e.g., 6-chloro derivatives in and ). This could improve binding affinity in biological targets, as seen in antimalarial quinolines .

Synthetic Methodologies: Similar compounds (e.g., 6-chloro-N-(2,3-dimethylphenyl)quinoxalin-2-amine) are synthesized via nucleophilic aromatic substitution under phase-transfer catalysis (PTC), achieving 80% yield at 70–75°C . This suggests that the target compound might require optimized thermal conditions for efficient synthesis. Purification via silica gel chromatography (as in ) is a common step for quinoline amines, ensuring high purity (>90%) .

Biological Activity: While direct data for 5,8-Dichloro-6-methylquinolin-3-amine are absent, structurally related compounds exhibit antibacterial and antimalarial properties. For example, 6-chloro-8-methyl-3-propylquinolin-2-amine shows promise in preliminary antibacterial assays , and quinoxaline analogs demonstrate activity against Gram-positive bacteria .